Cas no 774499-89-7 (1H-Azepine,3-ethylhexahydro-1-methyl-3-phenyl-)

1H-Azepine,3-ethylhexahydro-1-methyl-3-phenyl- structure
774499-89-7 structure
Product Name:1H-Azepine,3-ethylhexahydro-1-methyl-3-phenyl-
CAS No:774499-89-7
MF:C15H23N
MW:217.34982419014
CID:552451
PubChem ID:45095256
Update Time:2025-04-19

1H-Azepine,3-ethylhexahydro-1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine,3-ethylhexahydro-1-methyl-3-phenyl-
    • 1H-Azepine,3-ethylhexahydro-1-methyl-3-phenyl-(9CI)
    • 3-ethyl-1-methyl-3-phenylazepane
    • SCHEMBL20698849
    • 774499-89-7
    • Inchi: 1S/C15H23N/c1-3-15(14-9-5-4-6-10-14)11-7-8-12-16(2)13-15/h4-6,9-10H,3,7-8,11-13H2,1-2H3
    • InChI Key: HENWCVSKXNYCGD-UHFFFAOYSA-N
    • SMILES: N1(C)CCCCC(C2C=CC=CC=2)(CC)C1

Computed Properties

  • Exact Mass: 217.18319
  • Monoisotopic Mass: 217.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2
  • XLogP3: 3.8

Experimental Properties

  • PSA: 3.24
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